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Compound of Interest

Compound Name: Dimesitylborane

Cat. No.: B14672257

Immediate Safety Precautions and Operational Plan

Dimesitylborane is a highly reactive organoborane compound. While a specific Safety Data
Sheet (SDS) for Dimesitylborane (CAS 51458-06-1) is not readily available, information from
analogous compounds like Dimesitylboron fluoride and general knowledge of organoboranes
indicate that it should be handled as a corrosive, air-sensitive, and potentially pyrophoric
substance.[1][2] Utmost caution is required at all stages of handling, from receiving to disposal.

Operational Plan:

1. Receiving and Storage:
e Upon receipt, immediately inspect the container for any signs of damage or leakage.

» Store Dimesitylborane in a cool, dry, and well-ventilated area designated for reactive and
air-sensitive materials.

e The storage area should be under an inert atmosphere (e.g., nitrogen or argon).
o Keep the container tightly closed and away from sources of ignition, heat, and moisture.[3]
2. Handling:

 All manipulations of Dimesitylborane must be carried out in a certified and functioning
chemical fume hood or a glove box under an inert atmosphere.
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Use only non-sparking tools and equipment.

Ensure that an emergency eyewash station and safety shower are readily accessible.

Avoid inhalation of dust or vapors.[4]

Prevent contact with skin and eyes.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when working with Dimesitylborane. The
following table outlines the required equipment.
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PPE Category

Recommended Equipment

Rationale

Hand Protection

Heavy-duty, chemical-resistant
gloves (e.g., Butyl or Viton)

layered over nitrile gloves.

Provides robust protection
against corrosive materials and
potential solvent exposure.
Check manufacturer's
compatibility charts for specific
breakthrough times.[5][6][7]

Eye Protection

Chemical splash goggles and

a full-face shield.

Essential for protecting the
eyes and face from splashes
of the corrosive and reactive

compound.[4]

Body Protection

Flame-retardant lab coat worn
over long-sleeved clothing and

long pants.

Protects the skin from
accidental contact and
provides a barrier against fire

hazards.

Respiratory Protection

A NIOSH-approved respirator
with appropriate cartridges for
organic vapors and acid gases
should be available for
emergency situations or if
working outside of a fume

hood is unavoidable.

Protects against the inhalation
of potentially harmful vapors or

decomposition products.[3]

Foot Protection

Closed-toe, chemical-resistant

shoes.

Protects feet from spills.

Experimental Protocol: Quenching and Disposal of

Dimesitylborane

Surplus Dimesitylborane and any contaminated materials must be quenched and disposed of

as hazardous waste. This procedure should be performed in a fume hood.

Materials:

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://cdn.mscdirect.com/global/media/pdf/search/ansell/ansell-chemical-glove-resistance-guide.pdf
https://becky.ee/useful-articles/chemical-resistance-table-for-gloves/?lang=en
https://glovesbyweb.com/pages/gloves-chemical-resistance-chart
https://www.fishersci.com/store/msds?partNumber=AC457751000&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/227609
https://www.benchchem.com/product/b14672257?utm_src=pdf-body
https://www.benchchem.com/product/b14672257?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14672257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e An appropriate reaction flask equipped with a magnetic stir bar, a dropping funnel, and a
nitrogen/argon inlet.

e An ice-water bath.

e Dry, inert solvent (e.g., toluene or hexane).
e Anhydrous isopropanol.

e Anhydrous methanol.

o Deionized water.

e Dilute hydrochloric acid.

Procedure:

 Inert Atmosphere: Ensure the reaction flask is under a positive pressure of an inert gas
(nitrogen or argon).

 Dilution: Transfer the Dimesitylborane waste into the reaction flask containing a dry, inert
solvent to dilute it.

o Cooling: Place the flask in an ice-water bath to dissipate any heat generated during
guenching.

o Slow Addition of Isopropanol: Slowly add anhydrous isopropanol to the stirred solution via
the dropping funnel. Control the addition rate to manage any gas evolution or temperature
increase.[8][9][10]

» Addition of Methanol: Once the reaction with isopropanol has subsided, slowly add
anhydrous methanol.

o Addition of Water: After the reaction with methanol is complete, cautiously add deionized
water dropwise.

o Neutralization: Once the quenching is complete and the solution has reached room
temperature, neutralize the mixture with dilute hydrochloric acid.
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» Waste Collection: The resulting solution should be transferred to a properly labeled
hazardous waste container for disposal according to institutional and local regulations.[3]

Workflow for Handling and Disposal of
Dimesitylborane
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Workflow for Handling and Disposal of Dimesitylborane
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Caption: Workflow for the safe handling and disposal of Dimesitylborane.

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b14672257?utm_src=pdf-body-img
https://www.benchchem.com/product/b14672257?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14672257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. DSpace [dr.lib.iastate.edu]

. chem.libretexts.org [chem.libretexts.org]

. sigmaaldrich.com [sigmaaldrich.com]

. fishersci.com [fishersci.com]

. cdn.mscdirect.com [cdn.mscdirect.com]

. CHEMICAL RESISTANCE TABLE FOR GLOVES - Becky Aktsiaselts [becky.ee]
. glovesbyweb.com [glovesbyweb.com]

. sarponggroup.com [sarponggroup.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. kgroup.du.edu [kgroup.du.edu]
e 10. epfl.ch [epfl.ch]
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handling-dimesitylborane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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